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Compound of Interest

Compound Name: 5-Bromonicotinonitrile

Cat. No.: B016776

Essential Safety and Handling Guide for 5-
Bromonicotinonitrile

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like 5-Bromonicotinonitrile is paramount. This guide provides
essential, immediate safety and logistical information, including a detailed operational plan and
disposal procedures to ensure a safe laboratory environment and regulatory compliance.

Hazard and Safety Summary

5-Bromonicotinonitrile is a compound that requires careful handling due to its potential health
hazards. It is known to cause skin and eye irritation and may be harmful if swallowed, inhaled,
or absorbed through the skin.[1][2] Adherence to proper safety protocols is crucial to minimize
risk.
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Parameter

Valuel/lnstruction

Citation

GHS Hazard Statements

H302: Harmful if
swallowedH312: Harmful in
contact with skinH315: Causes
skin irritationH319: Causes
serious eye irritationH332:
Harmful if inhaledH335: May

cause respiratory irritation

[1]2]

Primary Disposal Route

Dispose of contents/container
to an approved hazardous

waste disposal plant.

[2](3]

Prohibited Disposal Methods

Do not dispose of down the
drain, in regular trash, or by

intentional evaporation.

[3]

Waste Classification

Hazardous Chemical Waste
(likely classified as toxic and

irritant).

[3]

Recommended Final Disposal

Incineration at a permitted
hazardous waste incineration

facility.

[3]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling 5-

Bromonicotinonitrile to prevent exposure.[4][5]
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Protection Type

Specific Equipment

Purpose &
Guidelines

Citation

Eye/Face Protection

Chemical splash-
resistant safety
glasses or goggles
with side protection. A
face shield may be
required for splash

risks.

Must be tested and
approved under
standards such as
OSHA 29 CFR
1910.133 or EU
EN166.

[2][5]

Hand Protection

Appropriate protective
gloves (e.g., Nitrile or
Butyl rubber).

Select gloves based
on an evaluation of
skin hazards, duration
of use, and chemical

resistance.

[5]

Body Protection

Laboratory coat or
appropriate protective

clothing.

Prevents skin
exposure.
Contaminated clothing
should not be allowed
out of the workplace
and must be washed

before reuse.

[2]15]

Respiratory Protection

Use only in a well-
ventilated area or
outdoors. If ventilation
is inadequate, dust is
generated, or
exposure limits are
exceeded, use a
NIOSH/MSHA or
European Standard
EN 149 approved

respirator.

A certified chemical
fume hood should be
used for all handling
procedures to avoid
inhalation of dust or

vapors.

[213]15]

Operational Plan: Handling and Storage
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A systematic approach to handling and storage is essential for safety.

Preparation:

Read the Safety Data Sheet (SDS) thoroughly before starting work.

Ensure all necessary PPE is available and in good condition.[5]

Verify that a chemical fume hood is certified and functioning correctly.

Locate the nearest eyewash station and safety shower before beginning work.[2][5]

Handling:

Conduct all weighing and transfer operations within a chemical fume hood to minimize
inhalation exposure.[3][4]

Avoid all personal contact, including inhalation of dust.[5]

Minimize dust generation and accumulation.[5]

Do not eat, drink, or smoke in the handling area.[2][5]
Storage:

» Store 5-Bromonicotinonitrile in a tightly closed container.[2]
o Keep in a dry, cool, and well-ventilated place.[2][6]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2][6]

e The storage area should be secure and accessible only to authorized personnel.

Disposal Plan

Proper disposal of 5-Bromonicotinonitrile waste is critical to prevent environmental
contamination and ensure regulatory compliance.
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Waste Segregation and Collection:

e Solid Waste: Carefully collect solid 5-Bromonicotinonitrile waste (e.g., residual powder,
contaminated weigh boats) using appropriate tools like a spatula or brush. Place the solid
waste into a designated, clearly labeled "Hazardous Waste" container for halogenated
organic compounds. Avoid generating dust during transfer.[3]

o Contaminated Labware and Debris: Disposable items such as gloves and absorbent pads
that are contaminated with 5-Bromonicotinonitrile must be disposed of as hazardous
waste. Place these items in the same designated hazardous waste container.[3]

e Rinsate from Cleaning: When cleaning non-disposable labware, triple rinse with a suitable
solvent (e.g., acetone, ethanol). Collect the rinsate in a separate, clearly labeled
"Halogenated Organic Solvent Waste" container. Do not pour the rinsate down the drain.[3]

Waste Container Labeling and Storage:

o Label the waste container with "Hazardous Waste," the full chemical name "5-
Bromonicotinonitrile,” and indicate the associated hazards (e.g., "Toxic," "lrritant").[7]

o Ensure the date of waste accumulation is clearly marked on the container.

o Store the sealed container in a designated and well-ventilated satellite accumulation area,
away from incompatible materials. The storage area must have secondary containment.[3]

Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal vendor to schedule a pickup for the waste.[3]

» Follow their specific instructions for preparing the container for transport and for completing
any required waste manifest documentation.

Experimental Workflow and Safety Procedures

The following diagram illustrates the standard workflow for safely handling 5-
Bromonicotinonitrile, from initial preparation to final disposal.
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Workflow for Safe Handling of 5-Bromonicotinonitrile

Preparation

Review SDS

Inspect & Don PPE

Gerify Fume Hood & Safety EquipmenD

Proceed to Handling

Handling (in‘;:ume Hood)

Weigh & Transfer

Perform Experiment

Experiment Complete

Post-Experiment &‘ 'Cleanup

Segregate Waste

Waste Ready for Storage

Waste Management & Disposal
Clean Labware E_abel & Store Waste Containe)
Doff PPE Grrange for Professional DisposaD
Wash Hands

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of 5-Bromonicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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